Cas no 117710-99-3 (3-Dodecen-2-one,1,1,1-trifluoro-4-methyl-, (Z)- (9CI))

• Product name: 3-Dodecen-2-one,1,1,1-trifluoro-4-methyl-, (Z)- (9CI)
• CAS No: 117710-99-3
• MF: C₁₃H₂₁F₃O
• MW: 250.30044
• CID: 200424
• PubChem ID: 6443370

3-Dodecen-2-one,1,1,1-trifluoro-4-methyl-, (Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Dodecen-2-one,1,1,1-trifluoro-4-methyl-, (Z)- (9CI)
• (Z)-1,1,1-trifluoro-4-methyldodec-3-en-2-one
• 117710-99-3

• Inchi： InChI=1S/C13H21F3O/c1-3-4-5-6-7-8-9-11(2)10-12(17)13(14,15)16/h10H,3-9H2,1-2H3/b11-10-
• InChI Key： PPCWLYNDROOQBI-KHPPLWFESA-N
• SMILES： CCCCCCCC/C(=C\C(C(F)(F)F)=O)/C

Computed Properties

• Exact Mass: 250.15453
• Monoisotopic Mass: 250.15444978g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07